N-ethyl-N'-(4-methylphenyl)-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea

• IUPAC Name: 1-ethyl-3-(4-methylphenyl)-1-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]urea
• InChI: InChI=1S/C20H22N4O2/c1-4-24(20(25)21-17-11-7-15(3)8-12-17)13-18-22-19(23-26-18)16-9-5-14(2)6-10-16/h5-12H,4,13H2,1-3H3,(H,21,25)
• InChI Key: SWCZROGTAMKDOR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=C(C=C2)C)C(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

The compound of interest belongs to a class of chemicals characterized by the presence of urea linkages and oxadiazole rings. These elements contribute to the compound's unique properties and potential applications. Ureas and oxadiazoles are known for their versatility in chemical synthesis and biological activity, often explored for their potential in materials science and pharmaceuticals.

Synthesis Analysis

The synthesis of urea derivatives, including those with oxadiazole rings, typically involves the reaction of isocyanates with amines or amides. For example, the synthesis of N-substituted phenyl ureas can be achieved through the reaction of an amine with an isocyanate produced in situ from carboxylic acids, showcasing a method for creating urea compounds with good yields and without racemization under milder reaction conditions (Thalluri et al., 2014). This method highlights the efficiency and environmental friendliness of synthesizing complex ureas.

Molecular Structure Analysis

The molecular structure of urea derivatives, including those incorporating oxadiazole rings, is crucial for their biological and physical properties. For instance, the crystal structure of N-(5-phenyl-1,3,4-oxadiazol-2-yl)-N′-benzoyl urea was determined to belong to the triclinic system, with the urea linkage forming intramolecular hydrogen bonds, indicating a potential for creating compounds with desired structural characteristics (Li Zhong et al., 1999).

Chemical Reactions and Properties

Urea and oxadiazole derivatives engage in various chemical reactions, contributing to their versatility. For instance, the use of ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate for the Lossen rearrangement illustrates the synthesis of ureas from carboxylic acids, highlighting the diverse reactivity of these compounds (Thalluri et al., 2014).

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Antioxidant Activity : The compound has been involved in chemical syntheses, such as in the synthesis of derivatives with antioxidant properties. For instance, a study explored the synthesis of certain derivatives and evaluated their antioxidant activity. This highlights the compound's utility in creating molecules with potential health benefits (George et al., 2010).
• Antifungal Applications : Another research focus has been on the antifungal properties of related derivatives. Compounds were synthesized and tested against fungi, showing the potential of such molecules in agricultural and medicinal applications (Mishra et al., 2000).
• Synthetic Methods and Applications : The versatility of the compound is further evidenced by its use in synthetic methods for creating ureas from carboxylic acids, demonstrating its role in innovative chemical synthesis processes (Thalluri et al., 2014).

Biological and Material Applications

• Cytokinin-like Activity : Urea derivatives have been explored for their cytokinin-like activity, influencing plant growth and development. This underscores the potential agricultural applications of such compounds, including promoting cell division and differentiation in plants (Ricci & Bertoletti, 2009).
• Material Science : In material science, urea derivatives have been utilized in the synthesis of polymers with enhanced mechanical properties. This demonstrates their utility in creating materials with specific structural and functional characteristics (Scorţanu et al., 2006).